Cas no 1892463-85-2 (3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole)
1892463-85-2 structure
Product Name:3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole
CAS No:1892463-85-2
MF:C6H8BrN3
MW:202.051819801331
CID:5751725
PubChem ID:115022449
Update Time:2023-11-14
3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole
- 1892463-85-2
- EN300-7092412
- 3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole
-
- Inchi: 1S/C6H8BrN3/c1-6(2-3-6)4-8-5(7)10-9-4/h2-3H2,1H3,(H,8,9,10)
- InChI Key: PMYIMUHNXNYDQS-UHFFFAOYSA-N
- SMILES: BrC1=NNC(C2(C)CC2)=N1
Computed Properties
- Exact Mass: 200.99016g/mol
- Monoisotopic Mass: 200.99016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.6Ų
3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7092412-0.05g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 0.05g |
$315.0 | 2025-03-12 | |
| Enamine | EN300-7092412-0.1g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 0.1g |
$470.0 | 2025-03-12 | |
| Enamine | EN300-7092412-0.25g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 0.25g |
$672.0 | 2025-03-12 | |
| Enamine | EN300-7092412-0.5g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 0.5g |
$1058.0 | 2025-03-12 | |
| Enamine | EN300-7092412-1.0g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 1.0g |
$1357.0 | 2025-03-12 | |
| Enamine | EN300-7092412-2.5g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 2.5g |
$2660.0 | 2025-03-12 | |
| Enamine | EN300-7092412-5.0g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 5.0g |
$3935.0 | 2025-03-12 | |
| Enamine | EN300-7092412-10.0g |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95.0% | 10.0g |
$5837.0 | 2025-03-12 | |
| 1PlusChem | 1P028GEL-50mg |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95% | 50mg |
$452.00 | 2024-06-17 | |
| 1PlusChem | 1P028GEL-100mg |
3-bromo-5-(1-methylcyclopropyl)-4H-1,2,4-triazole |
1892463-85-2 | 95% | 100mg |
$643.00 | 2024-06-17 |
3-Bromo-5-(1-methylcyclopropyl)-1H-1,2,4-triazole Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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